Cas no 750601-20-8 (4-(Ethoxymethylidene)-2-(pyridin-2-yl)-1,2,3,4-tetrahydroisoquinoline-1,3-dione)

• Product Name: 4-(Ethoxymethylidene)-2-(pyridin-2-yl)-1,2,3,4-tetrahydroisoquinoline-1,3-dione
• CAS No: 750601-20-8
• MF: C₁₇H₁₄N₂O₃
• MW: 294.304664134979
• CID: 5716340
• PubChem ID: 5942355
• Update Time: 2025-06-07

4-(Ethoxymethylidene)-2-(pyridin-2-yl)-1,2,3,4-tetrahydroisoquinoline-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 750601-20-8
• CS-0219436
• EN300-04011
• 4-(ethoxymethylidene)-2-(pyridin-2-yl)-1,2,3,4-tetrahydroisoquinoline-1,3-dione
• Z56853846
• (4E)-4-(ethoxymethylidene)-2-pyridin-2-ylisoquinoline-1,3-dione
• 1,3(2H,4H)-Isoquinolinedione, 4-(ethoxymethylene)-2-(2-pyridinyl)-
• 4-(Ethoxymethylidene)-2-(pyridin-2-yl)-1,2,3,4-tetrahydroisoquinoline-1,3-dione

• Inchi： 1S/C17H14N2O3/c1-2-22-11-14-12-7-3-4-8-13(12)16(20)19(17(14)21)15-9-5-6-10-18-15/h3-11H,2H2,1H3/b14-11+
• InChI Key： SUYADTDUIGINHY-SDNWHVSQSA-N
• SMILES： O(CC)/C=C1/C(N(C2C=CC=CN=2)C(C2C=CC=CC=2/1)=O)=O

Computed Properties

• Exact Mass: 294.10044231g/mol
• Monoisotopic Mass: 294.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 59.5Ų

Experimental Properties

• Density: 1.351±0.06 g/cm3(Predicted)
• Boiling Point: 514.4±50.0 °C(Predicted)
• pka: 3.35±0.19(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives 1,3-isoquinolinediones